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Compound of Interest

Compound Name: 2-Methylanthracene

Cat. No.: B165393 Get Quote

This technical guide provides a comprehensive overview of 2-Methylanthracene, a polycyclic

aromatic hydrocarbon. The information is tailored for researchers, scientists, and professionals

in drug development, with a focus on its chemical properties, experimental protocols, and

relevant pathways.

Core Molecular Data
2-Methylanthracene is a tricyclic aromatic hydrocarbon. Its fundamental molecular properties

are summarized below.

Property Value

Molecular Formula C₁₅H₁₂[1][2][3][4]

Molecular Weight 192.26 g/mol [2][4]

IUPAC Name 2-methylanthracene[1]

CAS Number 613-12-7[1][3][4]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 2-Methylanthracene are

crucial for its application in research and development. Below are representative experimental

protocols.
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1. Synthesis of 2-Methylanthracene via Friedel-Crafts Reaction

This protocol describes a common method for synthesizing 2-Methylanthracene.

Reactants: Phthalic anhydride, Toluene, Aluminum chloride (anhydrous).

Procedure:

A mixture of phthalic anhydride and a slight excess of toluene is prepared in a round-

bottom flask equipped with a reflux condenser and a dropping funnel.

The flask is cooled in an ice bath, and anhydrous aluminum chloride is added portion-wise

with constant stirring.

After the addition is complete, the reaction mixture is slowly warmed to room temperature

and then heated to reflux for 2-3 hours.

The mixture is then cooled and poured onto a mixture of crushed ice and concentrated

hydrochloric acid to decompose the aluminum chloride complex.

The resulting solid is filtered, washed with water, and then purified by recrystallization from

a suitable solvent like ethanol or acetic acid to yield 2-(4-methylbenzoyl)benzoic acid.

The intermediate is then cyclized by heating with a dehydrating agent such as

concentrated sulfuric acid or polyphosphoric acid to produce 2-methylanthraquinone.

Finally, the 2-methylanthraquinone is reduced to 2-Methylanthracene using a reducing

agent like zinc dust in a high-boiling solvent.

2. Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of 2-Methylanthracene.

Sample Preparation: A small amount of purified 2-Methylanthracene is dissolved in a

deuterated solvent (e.g., CDCl₃) in an NMR tube.

¹H NMR Spectroscopy:
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The spectrum will show characteristic signals for the aromatic protons in the range of 7.0-

8.5 ppm.

A singlet corresponding to the methyl group protons will appear around 2.5 ppm.

The integration of the signals will correspond to the number of protons in each

environment.

¹³C NMR Spectroscopy:

The spectrum will display signals for the aromatic carbons, typically in the range of 120-

140 ppm.

A distinct signal for the methyl carbon will be observed at a higher field (lower ppm value).

3. Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of 2-Methylanthracene.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Chromatographic Conditions:

Column: A non-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

Temperature Program: An initial oven temperature of around 100°C, held for a few

minutes, followed by a ramp to a final temperature of approximately 300°C.

Mass Spectrometry:

The mass spectrometer is operated in electron ionization (EI) mode.

The mass spectrum of 2-Methylanthracene will show a molecular ion peak (M⁺) at m/z

192, corresponding to its molecular weight.

Characteristic fragmentation patterns can be used for further confirmation.
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Synthesis Pathway of 2-Methylanthracene
The following diagram illustrates a logical workflow for the synthesis of 2-Methylanthracene,

as detailed in the experimental protocol section.
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Caption: Synthesis workflow for 2-Methylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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